Cas no 104642-50-4 (Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride)

• Product Name: Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride
• CAS No: 104642-50-4
• MF: C₁₄H₁₄ClN₃O₅
• MW: 339.731062412262
• CID: 1144323
• PubChem ID: 13735001
• Update Time: 2025-04-20

Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(2,4-dinitrophenyl)-4-(3-hydroxypropyl)-, chloride
• 3-[1-(2,4-dinitrophenyl)pyridin-1-ium-4-yl]propan-1-ol,chloride
• 104642-50-4
• DTXSID20547962
• 1-(2,4-Dinitrophenyl)-4-(3-hydroxypropyl)pyridin-1-ium chloride

• Inchi： 1S/C14H14N3O5.ClH/c18-9-1-2-11-5-7-15(8-6-11)13-4-3-12(16(19)20)10-14(13)17(21)22;/h3-8,10,18H,1-2,9H2;1H/q+1;/p-1
• InChI Key： YYCMDQUGRJBHMJ-UHFFFAOYSA-M
• SMILES： [Cl-].OCCCC1C=C[N+](=CC=1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.06232
• Monoisotopic Mass: 339.0621982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 110.39
• LogP: -0.24500